Cas no 111859-79-1 (2-methylsulfanyl-5-propan-2-ylthiophene)

• Product Name: 2-methylsulfanyl-5-propan-2-ylthiophene
• CAS No: 111859-79-1
• MF: C₈H₁₂S₂
• MW: 172.310879707336
• CID: 2607433
• PubChem ID: 22087709
• Update Time: 2025-04-21

2-methylsulfanyl-5-propan-2-ylthiophene Chemical and Physical Properties

Names and Identifiers

• 2-methylsulfanyl-5-propan-2-ylthiophene
• 2-(Methylsulfanyl)-5-(propan-2-yl)thiophene
• DTXSID40622361
• 111859-79-1
• SCHEMBL8223314

• Inchi： 1S/C8H12S2/c1-6(2)7-4-5-8(9-3)10-7/h4-6H,1-3H3
• InChI Key： KKNWHTWUVPHONC-UHFFFAOYSA-N
• SMILES： S1C(=CC=C1C(C)C)SC

Computed Properties

• Exact Mass: 172.03804273Da
• Monoisotopic Mass: 172.03804273Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 53.5Ų